Cas no 1031989-23-7 (7-(3-methylphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one)

• Product Name: 7-(3-methylphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one
• CAS No: 1031989-23-7
• MF: C₁₃H₁₀N₂OS
• MW: 242.296301364899
• MDL: MFCD16639687
• CID: 4568734
• Update Time: 2023-04-06

7-(3-methylphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 7-(3-methylphenyl)-1H-thieno[3,2-d]pyrimidin-4-one
• 7-(3-Methylphenyl)-3H,4H-thieno-[3,2-d]pyrimidin-4-one
• 7-(3-methylphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one

• MDL： MFCD16639687
• Inchi： 1S/C13H10N2OS/c1-8-3-2-4-9(5-8)10-6-17-12-11(10)14-7-15-13(12)16/h2-7H,1H3,(H,14,15,16)
• InChI Key： LQSRBDVTAITIPB-UHFFFAOYSA-N
• SMILES： C1NC(=O)C2SC=C(C3=CC=CC(C)=C3)C=2N=1

Computed Properties

• Exact Mass: 242.051384g/mol
• Monoisotopic Mass: 242.051384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 242.3g/mol
• XLogP3: 2.7
• Topological Polar Surface Area: 69.7Ų